Cas no 65579-76-2 (2,6-Diaminohex-4-ynoic acid dihydrochloride)

• Product Name: 2,6-Diaminohex-4-ynoic acid dihydrochloride
• CAS No: 65579-76-2
• MF: C₆H₁₂Cl₂N₂O₂
• MW: 215.077679634094
• CID: 388996
• PubChem ID: 75421021
• Update Time: 2025-10-29

2,6-Diaminohex-4-ynoic acid dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Hexynoic acid, 2,6-diamino-, dihydrochloride
• 2,6-diaminohex-4-ynoic acid dihydrochloride
• IHEPKHXGAAYYQN-UHFFFAOYSA-N
• 2,6-diamino-4-hexynoic acid dihydrochloride
• Z1650644415
• 2,6-Diaminohex-4-ynoic acid dihydrochloride

• Inchi： 1S/C6H10N2O2.2ClH/c7-4-2-1-3-5(8)6(9)10;;/h5H,3-4,7-8H2,(H,9,10);2*1H
• InChI Key： IHEPKHXGAAYYQN-UHFFFAOYSA-N
• SMILES： Cl.Cl.OC(C(CC#CCN)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 177
• Topological Polar Surface Area: 89.3

Additional information on 2,6-Diaminohex-4-ynoic acid dihydrochloride

Recent Advances in the Study of 2,6-Diaminohex-4-ynoic Acid Dihydrochloride (CAS: 65579-76-2)

2,6-Diaminohex-4-ynoic acid dihydrochloride (CAS: 65579-76-2) is a synthetic amino acid derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique alkyne moiety and diamine functionality, has been explored for its potential applications in drug discovery, peptide modification, and bioorthogonal chemistry. Recent studies have focused on its role as a building block for novel therapeutics and its utility in probing biological systems.

One of the key areas of research involving 2,6-diaminohex-4-ynoic acid dihydrochloride is its incorporation into peptide-based drugs. The alkyne group in this compound allows for selective modification via click chemistry, enabling the development of targeted therapies. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in creating peptide-drug conjugates with enhanced stability and bioavailability. The study highlighted the compound's ability to serve as a linker, facilitating the attachment of cytotoxic agents to tumor-targeting peptides.

In addition to its therapeutic applications, 2,6-diaminohex-4-ynoic acid dihydrochloride has been employed in bioorthogonal labeling strategies. Researchers have utilized its alkyne group for site-specific protein labeling, enabling the visualization and tracking of biomolecules in live cells. A recent Nature Chemical Biology publication (2024) detailed its use in conjunction with azide-functionalized probes for real-time imaging of cellular processes, offering new insights into dynamic biological systems.

The synthesis and scalability of 2,6-diaminohex-4-ynoic acid dihydrochloride have also been subjects of investigation. Advances in catalytic methods have improved the efficiency of its production, as reported in a 2023 Organic Process Research & Development article. These developments are critical for ensuring the compound's availability for large-scale applications, including industrial drug manufacturing.

Despite its promise, challenges remain in the widespread adoption of 2,6-diaminohex-4-ynoic acid dihydrochloride. Issues such as potential toxicity and metabolic stability are under active investigation. Ongoing preclinical studies aim to address these concerns, with preliminary results suggesting that structural modifications may mitigate adverse effects while retaining functional benefits.

In conclusion, 2,6-diaminohex-4-ynoic acid dihydrochloride (CAS: 65579-76-2) represents a versatile tool in chemical biology and drug development. Its unique properties enable innovative approaches to therapy and research, though further studies are needed to fully realize its potential. The compound's continued exploration underscores its importance in advancing the frontiers of medicinal chemistry.